Cas no 2227204-78-4 (4-chloro-1H-pyrrolo[2,3-b]pyridin-3-amine dihydrochloride)

• Product Name: 4-chloro-1H-pyrrolo[2,3-b]pyridin-3-amine dihydrochloride
• CAS No: 2227204-78-4
• MF: C₇H₈Cl₃N₃
• MW: 240.517518043518
• MDL: MFCD31697800
• CID: 5070992
• PubChem ID: 134819076
• Update Time: 2026-03-01

4-chloro-1H-pyrrolo[2,3-b]pyridin-3-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-chloro-1H-pyrrolo[2,3-b]pyridin-3-amine dihydrochloride
• 4-CHLORO-1H-PYRROLO[2,3-B]PYRIDIN-3-AMINE 2HCL
• P18375
• 4-Chloro-1H-pyrrolo[2,3-b]pyridin-3-amine diHCl
• 4-chloro-1H-pyrrolo[2,3-b]pyridin-3-amine;dihydrochloride
• MFCD31697800
• CS-0184359
• 4-Chloro-7-azaindole-3-amine Dihydrochloride
• SY343947
• BS-43445
• PB42012
• 2227204-78-4
• 4-CHLORO-1H-PYRROLO[2,3-B]PYRIDIN-3-AMINE2HCL

• MDL： MFCD31697800
• Inchi： 1S/C7H6ClN3.2ClH/c8-4-1-2-10-7-6(4)5(9)3-11-7;;/h1-3H,9H2,(H,10,11);2*1H
• InChI Key： ACJYMXBYFZYHKT-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C2C=1C(=CN2)N.Cl.Cl

Computed Properties

• Exact Mass: 238.978380 g/mol
• Monoisotopic Mass: 238.978380 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.7
• Molecular Weight: 240.5

Additional information on 4-chloro-1H-pyrrolo[2,3-b]pyridin-3-amine dihydrochloride

Introduction to 4-chloro-1H-pyrrolo[2,3-b]pyridin-3-amine dihydrochloride (CAS No. 2227204-78-4)

4-chloro-1H-pyrrolo[2,3-b]pyridin-3-amine dihydrochloride, identified by the chemical compound code CAS No. 2227204-78-4, is a highly significant molecule in the realm of pharmaceutical chemistry and drug discovery. This compound belongs to the pyrrolopyridine class, a heterocyclic structure that has garnered considerable attention due to its versatile biological activities and potential therapeutic applications. The presence of a chloro substituent at the 4-position and an amine group at the 3-position further enhances its pharmacological relevance, making it a valuable scaffold for medicinal chemists exploring novel drug candidates.

The dihydrochloride salt form of this compound not only improves its solubility in aqueous solutions but also enhances its stability, making it more suitable for various biochemical assays and preclinical studies. The pyrrolopyridine core is a privileged structure in drug design, frequently appearing in molecules with demonstrated efficacy against a range of diseases, including cancer, inflammation, and neurological disorders. The specific arrangement of functional groups in 4-chloro-1H-pyrrolo[2,3-b]pyridin-3-amine dihydrochloride contributes to its unique interaction profiles with biological targets.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to rapidly evaluate the binding affinity of such compounds to protein targets. Studies indicate that derivatives of this scaffold exhibit promising activity against enzymes involved in signal transduction pathways critical for disease progression. For instance, preliminary data suggest that modifications to the amine group at the 3-position can modulate binding interactions with kinases and transcription factors, potentially leading to the development of next-generation therapeutics.

The synthesis of 4-chloro-1H-pyrrolo[2,3-b]pyridin-3-amine dihydrochloride involves multi-step organic reactions, typically starting from readily available precursors such as pyrrole derivatives. The introduction of the chloro group at the 4-position is often achieved through electrophilic aromatic substitution reactions, while the formation of the amine functionality at the 3-position can be accomplished via reductive amination or nucleophilic substitution strategies. The final conversion to the dihydrochloride salt ensures improved handling properties and compatibility with various biochemical assays.

In the context of drug discovery, this compound serves as a key intermediate for generating libraries of analogs. By systematically varying substituents on the pyrrolopyridine core, researchers can explore structure-activity relationships (SAR) to optimize potency, selectivity, and pharmacokinetic profiles. The diaryl amine motif present in this scaffold is particularly attractive for designing molecules with enhanced metabolic stability and reduced toxicity.

Emerging research highlights the potential of 4-chloro-1H-pyrrolo[2,3-b]pyridin-3-amine dihydrochloride in addressing unmet medical needs. For example, studies have demonstrated its ability to inhibit aberrant signaling pathways implicated in cancer cell proliferation. The chloro substituent appears to play a crucial role in modulating hydrogen bonding interactions with target residues, thereby enhancing binding affinity. Furthermore, computational modeling suggests that this compound can adopt multiple conformations that facilitate favorable interactions with biological macromolecules.

The pharmacokinetic properties of this derivative are also under investigation. Preliminary pharmacokinetic studies indicate that it exhibits moderate oral bioavailability and reasonable tissue distribution upon administration. These findings are encouraging for further development into an oral therapeutic agent. Additionally, the compound’s stability under various storage conditions makes it amenable for formulation into solid dosage forms suitable for clinical trials.

From a medicinal chemistry perspective, 4-chloro-1H-pyrrolo[2,3-b]pyridin-3-amine dihydrochloride exemplifies how structural modifications can yield compounds with tailored biological activities. The combination of electron-withdrawing groups (such as chlorine) and electron-donating groups (such as nitrogen) creates a balance that enhances target engagement while minimizing off-target effects. This approach aligns with current trends in drug design toward rational molecular optimization.

The future directions for this compound include exploring its potential in combination therapies alongside other scaffolds known to exhibit synergistic effects. Additionally, investigating its mechanism of action at a molecular level could provide insights into novel therapeutic strategies targeting disease pathways previously considered untouchable by small-molecule intervention.

In summary, 4-chloro-1H-pyrrolo[2,3-b]pyridin-3-amine dihydrochloride (CAS No. 2227204-78-4) represents a compelling candidate for further pharmaceutical development. Its unique structural features and promising preclinical data position it as a valuable tool for researchers seeking to develop innovative treatments for complex diseases.